Cas no 5423-76-7 ( )
structure
Product Name:
CAS No:5423-76-7
MF:C16H20ClN3
MW:289.803102493286
CID:940173
PubChem ID:224612
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- AKOS009019560
- 5423-76-7
- HMS2856B12
- NSC14201
- REGID_for_CID_224612
- NSC-13248
- MLS000737411
- NSC13248
- NSC-14201
- SMR000528130
- 7-chloro-n-(1-ethylpiperidin-4-yl)quinolin-4-amine
- CHEMBL1374086
- DTXSID90969213
-
-
- Inchi: 1S/C16H20ClN3/c1-2-20-9-6-13(7-10-20)19-15-5-8-18-16-11-12(17)3-4-14(15)16/h3-5,8,11,13H,2,6-7,9-10H2,1H3,(H,18,19)
- InChI Key: IZTXOLYDQAZEMI-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=NC=CC=2NC1CCN(CC)CC1
Computed Properties
- Exact Mass: 289.1348
- Monoisotopic Mass: 289.135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 439.9°C at 760 mmHg
- Flash Point: 219.8°C
- Refractive Index: 1.637
- PSA: 28.16
Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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